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Compound of Interest

Compound Name: 10-Formyltetrahydrofolic acid

Cat. No.: B15570931 Get Quote

For researchers, scientists, and drug development professionals, ensuring the integrity of your

work and the safety of your team is paramount. This guide provides essential, immediate safety

and logistical information for handling 10-Formyltetrahydrofolic acid, a crucial intermediate in

one-carbon metabolism. Adherence to these protocols will help maintain the chemical's stability

and prevent contamination, ensuring the accuracy and reliability of your experimental

outcomes.

While 10-Formyltetrahydrofolic acid is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), it is crucial to handle it with the care afforded to all

laboratory chemicals. One safety data sheet for a related compound, 10-Formylfolic acid,

indicates it may cause allergic skin reactions and respiratory difficulties if inhaled, underscoring

the importance of minimizing exposure.[1]

Essential Safety and Handling Information
Proper storage and handling are critical to prevent the degradation of 10-
Formyltetrahydrofolic acid.[2] It is susceptible to degradation from light, heat, and oxidation.

[2]
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Parameter Recommendation Source(s)

Storage Temperature
Solid Form: -20°C. Solution:

-80°C.
[2]

Storage Conditions

Tightly sealed, amber vial

under an inert atmosphere

(e.g., nitrogen). Protect from

light and moisture.

[2][3]

Appearance Yellow to brown solid powder. [3][4]

Stability

Stable in solid form under

recommended conditions.

Solutions are reported to be

stable for up to one year at

-80°C. Relatively stable across

a pH range of 2 to 10.

[2]

Solubility

Soluble in DMSO. The

disodium salt form generally

has enhanced water solubility

and stability.

[3][4][5]

Shipping Often shipped on dry ice. [3]

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of 10-Formyltetrahydrofolic
acid from receipt to disposal.

1. Receiving and Inspection:

Upon receipt, verify that the container is intact and properly labeled.

Note the shipping conditions (e.g., received on dry ice) and transfer immediately to the

appropriate storage.
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Review the supplier's Safety Data Sheet (SDS) and Certificate of Analysis.

2. Storage:

Store the solid compound at -20°C in a tightly sealed, light-protected container, preferably

under an inert atmosphere.[2]

For solutions, aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store

at -80°C.[2][3]

3. Preparation of Solutions:

Handle the solid powder in a designated area, such as a chemical fume hood or a balance

enclosure, to minimize inhalation of dust.

Wear appropriate Personal Protective Equipment (PPE) as outlined in the table below.

Use newly opened or anhydrous solvents for reconstitution, as some forms can be

hygroscopic.[3]

If using DMSO for solubilization, ultrasonic and warming may be necessary.[3]

4. Use in Experiments:

When working with solutions, conduct all procedures in a well-ventilated area or a chemical

fume hood.

Avoid direct contact with skin and eyes.

Minimize exposure to light, especially UV radiation.[2]

5. Spill Response:

In case of a spill of the solid powder, gently sweep it up to avoid creating dust. Use a damp

cloth or paper towel to wipe the area.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.
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Ventilate the area of the spill.

Wash hands thoroughly after cleanup.

Personal Protective Equipment (PPE)
The following PPE is recommended as a minimum standard when handling 10-
Formyltetrahydrofolic acid in a laboratory setting.[6][7]

PPE Category Type/Characteristics Application

Hand Protection Disposable nitrile gloves.

Required when handling the

solid or solutions to prevent

skin contact.[6][8]

Eye Protection
Safety glasses with side

shields or safety goggles.

Minimum requirement to

protect from dust particles or

splashes.[8][9]

Body Protection Laboratory coat.
Protects skin and clothing from

potential contamination.[8][9]

Respiratory Protection
N95 respirator or use of a

chemical fume hood.

Recommended when handling

the powder outside of a

contained workspace to

prevent inhalation.[6][9]

Disposal Plan
Dispose of 10-Formyltetrahydrofolic acid and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations.

Unused Solid or Solutions: Dispose of as chemical waste through your institution's

hazardous waste program.

Contaminated Labware (e.g., pipette tips, tubes): Place in a designated, sealed waste

container for chemical waste disposal.
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Contaminated PPE (e.g., gloves): Remove and dispose of in the appropriate laboratory

waste stream. Do not wear contaminated PPE outside of the laboratory.

Visual Workflow for Handling 10-
Formyltetrahydrofolic Acid
The following diagram illustrates the key steps for the safe handling of 10-
Formyltetrahydrofolic acid.
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Caption: Workflow for the safe handling of 10-Formyltetrahydrofolic acid.
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Decision-Making for Personal Protective Equipment
(PPE)
This diagram outlines the decision-making process for selecting the appropriate level of PPE.

Minimum PPE Requirements

Handling 10-Formyltetrahydrofolic Acid?

Lab Coat Nitrile Gloves Safety Glasses
with Side Shields

Handling Solid Powder?

Working in Fume Hood?

Yes

Wear N95 Respirator

No

No

Proceed with Experiment

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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